molecular formula C6H4ClNO3 B1415092 2-Chloro-6-hydroxynicotinic acid CAS No. 38025-90-0

2-Chloro-6-hydroxynicotinic acid

Cat. No. B1415092
CAS RN: 38025-90-0
M. Wt: 173.55 g/mol
InChI Key: BSCFFOOWFVZSSK-UHFFFAOYSA-N
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Description

2-Chloro-6-hydroxynicotinic acid is a chemical compound with the molecular formula C6H4ClNO3 and a molecular weight of 173.56 . It is a solid substance at room temperature . It is also known by its IUPAC name, 2-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid .


Synthesis Analysis

The synthesis of 2-Chloro-6-hydroxynicotinic acid involves reactions with triorganotin compounds . These compounds are characterized by elemental analysis, IR, and 1H NMR spectroscopy .


Molecular Structure Analysis

The molecular structure of 2-Chloro-6-hydroxynicotinic acid has been investigated using various techniques . The link between the molecular structure of a solute in a saturated solution and in the crystalline solid in equilibrium with that solution was investigated .


Chemical Reactions Analysis

The chemical reactions of 2-Chloro-6-hydroxynicotinic acid involve its reaction with triorganotin compounds . This reaction yields eight triorganotin compounds .


Physical And Chemical Properties Analysis

2-Chloro-6-hydroxynicotinic acid is a solid at 20 degrees Celsius . The compound is white to light yellow to light red in color .

Scientific Research Applications

Crystallization Studies

2-Chloro-6-hydroxynicotinic acid has been used in crystallization studies to understand the impact of pH on the outcome. These studies are crucial for industries like pharmaceuticals, where crystal form can affect drug solubility and bioavailability .

Solubility Research

Research into the solubility of hydroxynicotinic acids, including 2-Chloro-6-hydroxynicotinic acid, provides insights into how changes in molecular structure affect solubility. This is particularly relevant for the formulation of drugs and other chemical products .

Medicinal Chemistry

In medicinal chemistry, 2-Chloro-6-hydroxynicotinic acid serves as a substrate for creating compounds like 5,6-dichloronicotinic acid, which is significant in the development of lipid-lowering medications .

Synthesis of Organotin Compounds

2-Chloro-6-hydroxynicotinic acid reacts with organotin oxides to yield triorganotin compounds, which are characterized for their potential applications in materials science and catalysis .

Hydrogen Bonding Studies

The compound’s ability to form intramolecular hydrogen bonds has been studied to understand its increased solubility, which is essential for its application in various solvents .

NMR Spectroscopy

NMR studies have utilized 2-Chloro-6-hydroxynicotinic acid to gain insights into the intramolecular interactions and aggregation behavior of nicotinic acids in solutions .

Lipid-Lowering Drug Formulation

The lipid-lowering properties of 2-Chloro-6-hydroxynicotinic acid make it a valuable component in the formulation of weight loss medications, highlighting its role in health and medicine .

Safety and Hazards

The safety information for 2-Chloro-6-hydroxynicotinic acid indicates that it may cause skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling and seeking medical advice if eye irritation persists .

properties

IUPAC Name

2-chloro-6-oxo-1H-pyridine-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H4ClNO3/c7-5-3(6(10)11)1-2-4(9)8-5/h1-2H,(H,8,9)(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BSCFFOOWFVZSSK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=O)NC(=C1C(=O)O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H4ClNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90652072
Record name 2-Chloro-6-oxo-1,6-dihydropyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90652072
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

173.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-6-hydroxynicotinic acid

CAS RN

38025-90-0
Record name 2-Chloro-6-oxo-1,6-dihydropyridine-3-carboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90652072
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2-Chloro-6-hydroxy-nicotinic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A 500-mL round-bottom flask was charged with 2,6-dichloronicotinic acid (25.0 g, 130 mmol), NaOH solution (325 mL, 2N) and the solution was refluxed at 129° C. for 4 hours. The reaction mixture was cooled to room temperature and acidified with a 6N aq. HCl solution. The resulting precipitate was filtered and dried under reduced pressure yielding to the desired product (19.87 g, 88%).
Quantity
25 g
Type
reactant
Reaction Step One
Name
Quantity
325 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
88%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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